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Compound of Interest

Compound Name: (4-Bromo-3-fluorophenyl)methanol

Cat. No.: B1286996

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety, handling, and
disposal procedures for (4-Bromo-3-fluorophenyl)methanol (CAS No: 222978-01-0). The
information is compiled from safety data sheets and chemical databases to ensure best
practices in a laboratory or research setting.

Section 1: Chemical and Physical Properties

(4-Bromo-3-fluorophenyl)methanol is a substituted benzyl alcohol derivative. It presents as a
white to almost white crystal or powder.[1] Proper identification and understanding of its
physical properties are critical for safe handling and storage.
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Property Value Source
CAS Number 222978-01-0 [11[2]
Molecular Formula C7HeBIrFO [1]
Molecular Weight 205.02 g/mol [1]
Physical Form Crystal - Powder

Color White to Almost white [1]
Melting Point 44.0to 48.0 °C [1]
Boiling Point 260 °C [1]
Density 1.658 g/cm3 [1]
Flash Point 111 °C [1]
Solubility Soluble in Methanol [1]
Storage Temperature Room Temperature, Sealed in o

Dry Conditions

Section 2: Hazard Identification and Classification

This chemical is classified as hazardous. The primary risks are associated with skin, eye, and
respiratory irritation.[3] All personnel must be fully aware of these hazards before handling the
substance.
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GHS Classification Details Source
Pictogram Exclamation mark (GHSO07)
Signal Word Warning

H315: Causes skin irritation.[3]
[4] H319: Causes serious eye
Hazard Statements irritation.[3][4] H335: May

cause respiratory irritation.[3]

[4]

Precautionary Statements P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.[3][4] P264: Wash skin
thoroughly after handling.[5][6]
P271: Use only outdoors or in
a well-ventilated area.[5][6]
P280: Wear protective
gloves/protective clothing/eye
protection/face protection.[5][6]
[7] P302+P352: IF ON SKIN:
Wash with plenty of soap and
water.[4][5] P304+P340: IF
INHALED: Remove person to
fresh air and keep comfortable
for breathing.[4][5]
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.[3][5] P312:
Call a POISON CENTER or
doctor if you feel unwell.[5][6]
P405: Store locked up.[5][6]
P501: Dispose of
contents/container to an
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approved waste disposal plant.

[5]16]

Section 3: First-Aid Protocols

Immediate and appropriate first aid is crucial in the event of an exposure. Always have the
Safety Data Sheet (SDS) available when seeking medical attention.[3][5]

General Protocol:
» Move the affected person out of the dangerous area.[3][5]
e Consult a physician and show them the product's Safety Data Sheet.[3][5]

Experimental Protocol: In Case of Inhalation Exposure

Move the person to fresh air.[3][5]

If breathing is difficult, give oxygen.[5]

If the person is not breathing, give artificial respiration.[3][5]

Obtain medical aid.[5]

Experimental Protocol: In Case of Skin Contact

Immediately remove any contaminated clothing.[5]

Flush the skin with plenty of soap and water for at least 15 minutes.[3][5]

If skin irritation occurs, get medical advice/attention.[4][8]

Wash contaminated clothing before reuse.[5]
Experimental Protocol: In Case of Eye Contact

» Rinse cautiously and thoroughly with plenty of water for at least 15 minutes, also under the
eyelids.[3][9]
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» Remove contact lenses if present and easy to do so. Continue rinsing.[3][5]
« If eye irritation persists, seek immediate medical attention.[8][9]

Experimental Protocol: In Case of Ingestion

Do NOT induce vomiting.[7]

Never give anything by mouth to an unconscious person.[3][9]

Rinse the mouth with water.[3]

Consult a physician immediately.[3]
Section 4: Handling and Storage Protocols
Protocol for Safe Handling:

¢ Ventilation: Always handle the material in a well-ventilated area or under a chemical fume
hood to minimize exposure to dust and vapors.[3][5][10]

« Avoid Contact: Prevent contact with skin, eyes, and clothing.[5][9] Avoid breathing in dust or
fumes.[3][5]

e Hygiene: Wash hands thoroughly after handling.[3][5] Do not eat, drink, or smoke in the
handling area.[5][7]

o Equipment: Use clean, dry, and appropriate tools for transferring the chemical.[10]
e Dust Control: Minimize dust generation and accumulation during handling.[5]
Protocol for Safe Storage:

» Container: Keep the container tightly closed and properly labeled.[5][10] Store in the original
container.[11]

e Environment: Store in a cool, dry, and well-ventilated area.[5][10] The compound should be
sealed and stored at room temperature.[1]
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Incompatibilities: Store away from strong oxidizing agents, acids, and bases.[10]

Security: If required, store in a locked-up area.[5][6]

Section 5: Exposure Controls and Personal
Protective Equipment (PPE)

Engineering controls and PPE are essential to minimize exposure.

Engineering Controls: Facilities storing or using this material should be equipped with an
eyewash station and a safety shower.[5][12] Use adequate general and local exhaust
ventilation to keep airborne concentrations low.[5][6]

Eye/Face Protection: Wear appropriate safety glasses with side-shields or chemical goggles.
[3][13] Use a face shield where splashing is possible.[3] Ensure eye protection is tested and
approved under government standards like NIOSH (US) or EN 166 (EU).[3]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber).[3][10] Gloves must be
inspected before use and removed using the proper technique to avoid skin contact.[3] Wear
a lab coat or other protective clothing to prevent skin exposure.[5][10]

Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a
NIOSH/MSHA-approved respirator.[12]

Section 6: Accidental Release Measures

Protocol for Spill Containment and Cleanup:

Personnel: Wear appropriate personal protective equipment (PPE) as described in Section 5.
Keep unprotected personnel away.[5]

Ventilation: Ensure adequate ventilation in the spill area.[3]
Ignition Sources: Remove all sources of ignition if applicable.[5]

Containment: Prevent the spill from entering drains, waterways, or soil.[3][5]
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o Cleanup: For small spills, absorb with an inert material (e.g., sand, spill pads).[10] For larger
spills, prevent further leakage if safe to do so.[5] Sweep up or vacuum the material and place
it into a suitable, closed, and labeled container for disposal.[3][5] Avoid creating dust.[3]

» Disposal: Consult local regulations for proper disposal of the waste material.[5]

Section 7: Fire-Fighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide (CO2).[3][10]

o Firefighter Protection: In the event of a fire, wear a self-contained breathing apparatus
(SCBA) and full protective gear.[3][10]

Section 8: Stability and Reactivity

e Chemical Stability: The product is stable under recommended storage and handling
conditions.[10]

e Incompatible Materials: Avoid contact with strong oxidizing agents, acids, and bases.[10]

e Hazardous Decomposition Products: Hazardous combustion products may include carbon
oxides and hydrogen bromide.[4]

Section 9: Toxicological Information

Specific toxicological data (e.g., LD50, LC50) for (4-Bromo-3-fluorophenyl)methanol is not
detailed in the provided search results. However, the GHS hazard classification indicates the
primary routes of exposure and effects:

e Inhalation: May cause respiratory irritation.[3]

o Skin Contact: Causes skin irritation.[3] Symptoms may include itching, scaling, redness, or
blistering.[4]

o Eye Contact: Causes serious eye irritation, which may result in redness, pain, or severe eye
damage.[3][4]
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« Ingestion: While not specifically classified, ingestion of similar chemicals can be harmful.[14]

Section 10: Disposal Considerations

Chemical waste must be disposed of in accordance with all local, state, and federal
regulations.

» Dispose of the contents and container to an approved waste disposal plant.[5][6]
e Do not mix with other waste.[11]

» Handle uncleaned containers as you would the product itself.[11]

Section 11: Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of (4-Bromo-3-
fluorophenyl)methanol from receipt to disposal.
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3. Use & Handling

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

\4

1. Receipt & Inspection

Handle in Chemical

Receipt of Chemical

Fume Hood

4. Post-Handling

Verify SDS Inspect Container Decontaminate Workspace Segregate Hazardous Waste
Documentation for Damage & Equipment in Labeled Container

1
Return to Storage

2. Storage
Conditions:
: . - Cool, Dry, Well-Ventilated Store Waste for
S (I DESIETEEE ATE - Tightly Closed Container Approved Disposal

- Away from Incompatibles

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of laboratory chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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